Cas no 1448121-92-3 (N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)benzamide)

• Product Name: N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)benzamide
• CAS No: 1448121-92-3
• MF: C₁₈H₁₇N₃O
• MW: 291.347083806992
• CID: 5367052
• Update Time: 2025-11-01

N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N-(imidazo[1,2-a]pyridin-3-ylmethyl)benzamide
• N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)benzamide

• Inchi： 1S/C18H17N3O/c22-18(14-6-2-1-3-7-14)21(15-9-10-15)13-16-12-19-17-8-4-5-11-20(16)17/h1-8,11-12,15H,9-10,13H2
• InChI Key： YFZPPWSRNJDHRW-UHFFFAOYSA-N
• SMILES： C(N(C1CC1)CC1N2C(=NC=1)C=CC=C2)(=O)C1=CC=CC=C1

Additional information on N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)benzamide

Introduction to N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)benzamide (CAS No. 1448121-92-3)

N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)benzamide, a compound with the CAS number 1448121-92-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of an imidazo[1,2-a]pyridine core, combined with a benzamide moiety and a cyclopropyl group, endows it with distinct chemical and biological properties that make it a promising candidate for further research and development.

The imidazo[1,2-a]pyridine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. This heterocyclic system has been extensively studied for its role in the development of drugs targeting infections, inflammation, and cancer. The benzamide group further enhances the molecule's potential by contributing to its solubility and bioavailability, while the cyclopropyl substituent adds rigidity to the structure, influencing its binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel inhibitors targeting protein-protein interactions (PPIs). N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)benzamide has emerged as a potential candidate in this area due to its ability to modulate PPIs involved in critical cellular processes. Studies have shown that compounds containing the imidazo[1,2-a]pyridine moiety can effectively disrupt aberrant protein interactions that are hallmark features of various diseases, including cancer and neurodegenerative disorders.

The benzamide group in this compound not only enhances its pharmacokinetic properties but also contributes to its interaction with biological targets. Benzamides are known for their ability to act as scaffolds for the development of drugs that target enzymes and receptors involved in disease pathways. The cyclopropyl group, while relatively small, plays a crucial role in determining the molecule's conformation and binding affinity. This structural feature has been strategically incorporated to improve the compound's interaction with its intended biological target.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)benzamide with various protein targets. These studies have provided valuable insights into how the molecule interacts with its intended receptors and enzymes. The computational models have helped in optimizing the structure of the compound to enhance its potency and selectivity. This approach has been particularly useful in identifying new analogs with improved pharmacological properties.

The synthesis of N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)benzamide involves a multi-step process that requires careful optimization of reaction conditions. The key steps include the formation of the imidazo[1,2-a]pyridine core through cyclization reactions, followed by functionalization with the benzamide and cyclopropyl groups. Each step must be carefully controlled to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently and on a larger scale, facilitating further research and development.

In vitro studies have demonstrated that N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)benzamide exhibits promising activity against several disease-related targets. These studies have shown that the compound can effectively inhibit the activity of enzymes and receptors involved in cancer progression and inflammation. The ability of this molecule to modulate these pathways makes it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies.

The potential therapeutic applications of N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)benzamide are vast. Given its ability to interact with multiple biological targets, this compound could be developed into a broad-spectrum therapeutic agent. Additionally, its unique structural features make it an attractive candidate for drug discovery programs aimed at identifying new treatments for challenging diseases such as cancer and neurodegenerative disorders.

Ongoing research is focused on further optimizing the pharmacological properties of N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)benzamide through structure-based drug design approaches. By leveraging computational tools and experimental data, researchers aim to develop analogs with improved potency, selectivity, and pharmacokinetic profiles. These efforts are expected to yield novel therapeutic agents that address unmet medical needs.

In conclusion, N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)benzamide (CAS No. 1448121-92-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and ability to modulate critical biological pathways make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.